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Compound of Interest

Compound Name: 2-Methyl-3-hydroxy-6-iodopyridine

CAS No.: 848952-39-6

Cat. No.: B1589881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

2-Methyl-3-hydroxy-6-iodopyridine. As a Senior Application Scientist, this document is

structured to provide not just procedural steps, but also the scientific rationale behind them,

ensuring a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile
2-Methyl-3-hydroxy-6-iodopyridine is a substituted pyridine derivative. While a

comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available,

aggregated data from suppliers to the European Chemicals Agency (ECHA) and data for

structurally similar compounds provide a strong basis for a robust safety protocol.[1] The

primary hazards associated with this compound are significant and demand rigorous

adherence to safety procedures.

Based on its structural alerts—a pyridine ring, a hydroxyl group, and an iodine substituent—

and available GHS classifications, the compound is anticipated to be:
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Corrosive and an Irritant: Likely to cause skin and eye irritation, with the potential for serious

eye damage.[1]

A Health Hazard: May be harmful if swallowed and may cause respiratory irritation. There is

also a potential for organ damage with exposure.[1]

The following table summarizes the known GHS hazard statements for 2-Methyl-3-hydroxy-6-
iodopyridine.

Hazard Statement Description GHS Classification

H302 Harmful if swallowed
Acute toxicity, oral (Category

4)

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)

H318 Causes serious eye damage
Serious eye damage/eye

irritation (Category 1)

H335 May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H371 May cause damage to organs
Specific target organ toxicity,

single exposure (Category 2)

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the corrosive and irritant nature of 2-Methyl-3-hydroxy-6-iodopyridine, a

comprehensive PPE strategy is non-negotiable. The causality behind each PPE selection is to

create a complete barrier to all potential routes of exposure.

Core PPE Requirements
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PPE Component Specification Rationale

Eye and Face Protection
Chemical splash goggles with

a face shield

The high risk of serious eye

damage necessitates the

robust protection of chemical

splash goggles. A face shield

provides an additional layer of

protection against splashes to

the entire face.

Hand Protection Nitrile or neoprene gloves

Pyridine and its derivatives can

often penetrate standard latex

gloves. Nitrile or neoprene

gloves offer superior chemical

resistance. Always check the

glove manufacturer's

compatibility chart.

Body Protection A fully buttoned lab coat

A lab coat is essential to

prevent skin contact with the

chemical.

Respiratory Protection
Use in a certified chemical

fume hood

Due to the risk of respiratory

irritation, all handling of solid

and dissolved 2-Methyl-3-

hydroxy-6-iodopyridine should

be conducted within a properly

functioning chemical fume

hood to minimize inhalation

exposure.

Diagram: PPE Ensemble for Handling 2-Methyl-3-
hydroxy-6-iodopyridine
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Essential PPE

Chemical Splash Goggles

Face Shield

Nitrile/Neoprene Gloves

Lab Coat

Chemical Fume Hood
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Eye Protection

Face Protection
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Respiratory
Protection
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Caption: Essential Personal Protective Equipment for handling 2-Methyl-3-hydroxy-6-
iodopyridine.

Operational Plan: Safe Handling from Receipt to Use
A systematic and cautious approach to handling 2-Methyl-3-hydroxy-6-iodopyridine at every

stage is critical to mitigating risk.

Step-by-Step Handling Protocol
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.
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Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

The container should be clearly labeled with the chemical name and all relevant hazard

warnings.

Preparation and Weighing:

All weighing and preparation of solutions must be conducted within a certified chemical

fume hood.

To prevent the generation of dust, handle the solid form of the compound with care.

Use appropriate tools (e.g., spatulas) to handle the solid, and ensure they are

decontaminated after use.

Experimental Use:

When using the compound in reactions, ensure that the apparatus is set up securely

within the fume hood.

Be mindful of the potential for exothermic reactions, especially when mixing with other

reagents for the first time.

Keep the container of 2-Methyl-3-hydroxy-6-iodopyridine sealed when not in use to

prevent the release of any vapors.

Spill Response:

In the event of a small spill, and if you are trained to do so, use an inert absorbent material

(such as vermiculite or sand) to contain the spill.

Do not use combustible materials like paper towels to absorb the spill.

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan: Responsible Management of Waste
Iodinated organic compounds are generally considered hazardous waste and require specific

disposal protocols. Improper disposal can lead to environmental contamination.

Waste Segregation and Disposal Protocol
Waste Collection:

All waste containing 2-Methyl-3-hydroxy-6-iodopyridine, including contaminated

consumables (gloves, pipette tips, etc.) and reaction residues, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Decontamination:

Glassware and equipment that have come into contact with the compound should be

decontaminated. A common procedure involves rinsing with a suitable solvent (check for

compatibility) and then washing thoroughly. The initial solvent rinse should be collected as

hazardous waste.

Final Disposal:

The sealed hazardous waste container should be disposed of through your institution's

EHS-approved waste management vendor.

Never dispose of 2-Methyl-3-hydroxy-6-iodopyridine or its waste down the drain.

Diagram: Waste Disposal Workflow
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Disposal Protocol

Waste Generation

Collect in Labeled,
Sealed Container
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Other Waste Streams

Decontaminate
Equipment
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Caption: Step-by-step workflow for the safe disposal of 2-Methyl-3-hydroxy-6-iodopyridine
waste.

Emergency Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Always have the Safety Data Sheet (or this guide if an SDS is unavailable) for the compound

readily accessible for emergency responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 2-
Methyl-3-hydroxy-6-iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589881/docs#comprehensive-safety-and-handling-
guide-for-2-methyl-3-hydroxy-6-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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